Cas no 89284-46-8 (2-THIOPHENEMETHANOL, 4,5-DICHLORO-)

89284-46-8 structure
Product Name:2-THIOPHENEMETHANOL, 4,5-DICHLORO-
CAS No:89284-46-8
Molecular Formula:C5H4OSCl2
Molecular Weight:183.056
CID:3279239
PubChem ID:22612380
2-THIOPHENEMETHANOL, 4,5-DICHLORO- Properties
Names and Identifiers
-
- 2-THIOPHENEMETHANOL, 4,5-DICHLORO-
- (4,5-Dichloro-thiophen-2-yl)-methanol
- CS-0378958
- DB-106251
- 89284-46-8
- JIQFEUHQAUGQIP-UHFFFAOYSA-N
- SCHEMBL7368227
- (4,5-dichlorothiophen-2-yl)methanol
- 2-Thiophenemethanol, 4,5-dichloro-
-
- InChIKey: JIQFEUHQAUGQIP-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H4Cl2OS/c6-4-1-3(2-8)9-5(4)7/h1,8H,2H2
Computed Properties
- Exact Mass: 181.9359913Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 181.9359913Da
- Heavy Atom Count: 9
- Complexity: 101
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 48.5Ų
2-THIOPHENEMETHANOL, 4,5-DICHLORO- Related Literature
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Andrew L. Davis,Regina Garcia-Mendez,Eric Kazyak,Kuan-Hung Chen,Glenn Teeter,Neil P. Dasgupta J. Mater. Chem. A, 2020,8, 6291-6302
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Bo Li,Yukiya Hakuta,Hiromichi Hayashi Chem. Commun., 2005, 1732-1734
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Hung Duy Phan,Tomoya Yokoyama,Yuji Matsumoto Org. Biomol. Chem., 2012,10, 7382-7391
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Yuejie Ai,Yunhai Liu,Yongfei Ji,Hongqing Wang,Tasawar Hayat,Ahmed Alsaedi,Wenping Hu J. Mater. Chem. A, 2019,7, 11539-11540
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5. Front cover
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Hui Zhang,Xuguang Xu,Gang Mu,Xiaoming Xie Dalton Trans., 2015,44, 16937-16945
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Hai-Yong Tu,Bo-Lun Hu,Chen-Liang Deng,Xing-Guo Zhang Chem. Commun., 2015,51, 15558-15561
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Abu Zahid,Md. Rasidul Islam,Iván D. Arellano-Ramírez,Mohammed Al-Bahrani RSC Adv., 2022,12, 26284-26284
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Ramkrishna Mitra,Feixiong Cheng Mol. BioSyst., 2015,11, 3244-3252
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